Cas no 2098157-69-6 ((Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide
• CAS No: 2098157-69-6
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5040042
• Update Time: 2025-06-23

(Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, N-hydroxy-4-(methoxymethyl)-3,3-dimethyl-
• (Z)-N'-Hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide

• Inchi： 1S/C10H21N3O2/c1-10(2)7-13(5-9(11)12-14)4-8(10)6-15-3/h8,14H,4-7H2,1-3H3,(H2,11,12)
• InChI Key： GSNYMXCJFLUGCJ-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CC(COC)C(C)(C)C1

Additional information on (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide

Introduction to (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide (CAS No. 2098157-69-6)

(Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide, with the CAS number 2098157-69-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of acetimidamides and is characterized by its unique structural features, which include a hydroxyimino group and a substituted pyrrolidine ring. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions.

The development and study of (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide have been driven by its potential as a modulator of specific receptors and enzymes. Recent research has focused on its interactions with the central nervous system (CNS) and its ability to modulate neurotransmitter systems. This compound has shown promising results in preclinical studies, demonstrating significant efficacy in reducing inflammation and neurodegeneration.

One of the key features of (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide is its high selectivity for specific targets. The hydroxyimino group and the substituted pyrrolidine ring contribute to its unique pharmacological profile, allowing it to bind selectively to receptors involved in pain signaling and inflammatory responses. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound.

In terms of chemical synthesis, (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide can be synthesized through a series of well-defined steps. The synthesis typically involves the formation of the pyrrolidine ring followed by the introduction of the methoxymethyl substituent. The final step involves the addition of the hydroxyimino group to achieve the desired structure. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide in humans. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating conditions such as chronic pain, multiple sclerosis, and Alzheimer's disease.

The mechanism of action of (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide is believed to involve multiple pathways. It has been shown to modulate the activity of certain ion channels and receptors, leading to reduced neuronal excitability and inflammation. Additionally, it may influence signaling pathways involved in neuroprotection and neuroregeneration. These multifaceted mechanisms contribute to its broad therapeutic potential.

In conclusion, (Z)-N'-hydroxy-2-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide (CAS No. 2098157-69-6) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its significance in modern drug discovery efforts.